Cas no 457628-37-4 (5,8-Difluoro-2H-chromene)
5,8-Difluoro-2H-chromene Chemical and Physical Properties
Names and Identifiers
-
- 5,8-Difluoro-2H-chromene
- 2H-1-Benzopyran, 5,8-difluoro-
- AK-79697
- ANW-68399
- CTK8C2445
- KB-73163
- SureCN1362915
- DTXSID10626053
- C11533
- CS-13562
- DB-332787
- AKOS006312450
- CS-M0286
- QEVFHSARMKZJDY-UHFFFAOYSA-N
- SCHEMBL1362915
- 457628-37-4
- 5,8-Difluoro-2H-1-benzopyran
-
- MDL: MFCD09909897
- Inchi: 1S/C9H6F2O/c10-7-3-4-8(11)9-6(7)2-1-5-12-9/h1-4H,5H2
- InChI Key: QEVFHSARMKZJDY-UHFFFAOYSA-N
- SMILES: FC1=CC=C(C2=C1C=CCO2)F
Computed Properties
- Exact Mass: 168.03867113g/mol
- Monoisotopic Mass: 168.03867113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 9.2Ų
5,8-Difluoro-2H-chromene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449041973-1g |
5,8-Difluoro-2H-chromene |
457628-37-4 | 95% | 1g |
$368.28 | 2023-09-01 | |
| Chemenu | CM162341-1g |
5,8-difluoro-2H-chromene |
457628-37-4 | 95% | 1g |
$430 | 2021-06-17 | |
| Chemenu | CM162341-1g |
5,8-difluoro-2H-chromene |
457628-37-4 | 95% | 1g |
$409 | 2022-06-11 | |
| Apollo Scientific | PC421221-100mg |
5,8-Difluoro-2H-chromene |
457628-37-4 | 97% | 100mg |
£294.00 | 2023-09-01 | |
| Apollo Scientific | PC421221-250mg |
5,8-Difluoro-2H-chromene |
457628-37-4 | 97% | 250mg |
£477.00 | 2023-09-01 | |
| Apollo Scientific | PC421221-1g |
5,8-Difluoro-2H-chromene |
457628-37-4 | 97% | 1g |
£933.00 | 2023-09-01 | |
| TRC | D456603-50mg |
5,8-Difluoro-2H-chromene |
457628-37-4 | 50mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D456603-100mg |
5,8-Difluoro-2H-chromene |
457628-37-4 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | D456603-500mg |
5,8-Difluoro-2H-chromene |
457628-37-4 | 500mg |
$ 365.00 | 2022-06-05 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1048882-100mg |
5,8-Difluoro-2H-chromene |
457628-37-4 | 97% | 100mg |
¥3768.00 | 2024-05-13 |
5,8-Difluoro-2H-chromene Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
Additional information on 5,8-Difluoro-2H-chromene
Introduction to 5,8-Difluoro-2H-chromene (CAS No. 457628-37-4)
5,8-Difluoro-2H-chromene, identified by its Chemical Abstracts Service (CAS) number 457628-37-4, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the chromene family, which is known for its diverse biological activities and potential applications in drug development. The introduction of fluorine atoms at the 5 and 8 positions of the chromene ring system introduces unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.
The structural motif of 5,8-Difluoro-2H-chromene consists of a benzopyranone core, which is characterized by a conjugated system of double bonds and an oxygen atom at the 2-position. The presence of fluorine atoms at the 5 and 8 positions enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. These modifications also influence the compound's interactions with biological targets, potentially leading to improved pharmacokinetic profiles.
In recent years, there has been a growing interest in fluorinated chromenes due to their reported biological activities. Studies have demonstrated that compounds containing fluorine atoms exhibit enhanced binding affinity to enzymes and receptors, making them promising candidates for therapeutic applications. For instance, derivatives of chromene have shown potential in inhibiting various enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The fluorine substituents in 5,8-Difluoro-2H-chromene may further modulate these interactions, leading to more potent and selective inhibitors.
One of the most compelling aspects of 5,8-Difluoro-2H-chromene is its versatility as a chemical scaffold. Researchers have utilized this compound as a building block for synthesizing more complex molecules with tailored biological activities. For example, recent studies have explored its use in developing novel antiviral agents. The fluorinated chromene core has been shown to interfere with viral replication by inhibiting key enzymes or binding to viral proteins. This has opened up new avenues for antiviral drug discovery, particularly against emerging pathogens where traditional therapies may be less effective.
Another area where 5,8-Difluoro-2H-chromene has shown promise is in the field of anticancer research. Fluorinated chromenes have been investigated for their ability to induce apoptosis in cancer cells while sparing healthy cells. The electron-withdrawing nature of fluorine atoms can enhance the reactivity of the chromene ring, allowing it to participate in critical biochemical interactions with cancer cell targets. Preliminary studies have indicated that derivatives of 5,8-Difluoro-2H-chromene exhibit cytotoxic effects against various cancer cell lines, suggesting their potential as lead compounds for new anticancer therapies.
The synthesis of 5,8-Difluoro-2H-chromene involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriately substituted dihydrochalcones followed by fluorination steps. Advances in synthetic methodologies have enabled the efficient preparation of fluorinated chromenes, making them more accessible for further research and development. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in introducing fluorine atoms at specific positions on the chromene ring.
The pharmacological evaluation of 5,8-Difluoro-2H-chromene has revealed several interesting properties that make it an attractive candidate for drug development. In vitro studies have demonstrated its ability to modulate various signaling pathways involved in inflammation and cell proliferation. Additionally, its favorable pharmacokinetic profile suggests that it may be suitable for oral administration, which would enhance patient compliance in clinical settings. Further preclinical studies are needed to fully characterize its therapeutic potential and safety profile.
One notable feature of 5,8-Difluoro-2H-chromene is its stability under physiological conditions, which is essential for any potential drug candidate. The presence of fluorine atoms contributes to this stability by reducing susceptibility to metabolic degradation. This property ensures that the compound remains active within the body long enough to exert its intended biological effects. Moreover, its solubility characteristics can be modified through structural optimization to improve bioavailability and tissue distribution.
The future prospects for 5,8-Difluoro-2H-chromene are promising, with ongoing research aimed at expanding its applications in medicine and beyond. Innovations in computational chemistry and high-throughput screening are accelerating the discovery of new derivatives with enhanced properties. Collaborative efforts between academia and industry are also fostering the development of novel fluorinated chromenes for therapeutic use. As our understanding of biological systems continues to grow, compounds like 5,8-Difluoro-2H-chromene will play an increasingly important role in addressing unmet medical needs.
457628-37-4 (5,8-Difluoro-2H-chromene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)